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Compound of Interest

Compound Name: Diethyl dipropylmalonate

Cat. No.: B124149 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the known hazards and safety information for

diethyl dipropylmalonate (CAS No. 6065-63-0). The information is compiled from various

safety data sheets and chemical databases to ensure a thorough understanding for

professionals handling this substance.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of diethyl dipropylmalonate is

fundamental for its safe handling, storage, and use in experimental procedures. This data is

crucial for designing appropriate containment, ventilation, and emergency response protocols.
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Property Value Source

Molecular Formula C13H24O4 [1][2][3][4]

Molecular Weight 244.33 g/mol [1][2][3]

Appearance
Clear, colorless to light

yellowish liquid/oil
[1][4][5]

Boiling Point 262.9 °C at 760 mmHg [1][4]

129-131 °C at 12 mmHg [5]

Density 0.976 g/cm³ (or g/mL) at 25 °C [1][4]

0.96 g/mL [5]

Flash Point

113.7 °F (This value appears

anomalous and may refer to a

different substance as other

malonates have higher flash

points)

[4]

Refractive Index n20/D 1.438 [4]

1.4270-1.4290 [5]

Solubility
Slightly soluble in Chloroform

and Methanol
[5]

Vapor Pressure 1.93 Pa at 25°C [5]

LogP 3.73 at 25°C [5]

Hazard Identification and Classification
There is conflicting information regarding the GHS classification of diethyl dipropylmalonate.

While some suppliers classify it as non-hazardous, others indicate specific health hazards. It is

imperative for researchers to handle the substance with caution, assuming the more stringent

classification is accurate until definitive data becomes available.

Globally Harmonized System (GHS) Classification:
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Hazard Class Hazard Category
GHS Hazard
Statement

Source

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
[2]

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[2]

Specific Target Organ

Toxicity - Single

Exposure (Respiratory

Tract Irritation)

3
H335: May cause

respiratory irritation
[2]

Note: A safety data sheet from TCI Chemicals states that diethyl dipropylmalonate is "Not a

hazardous substance or mixture" according to Regulation (EC) No 1272/2008.[6] This

highlights the importance of consulting multiple sources and exercising caution.

Toxicological Information
Detailed toxicological studies on diethyl dipropylmalonate are not widely available in the

public domain. The GHS classification provided by PubChem suggests oral toxicity and

irritation potential. The lack of extensive data necessitates careful handling to minimize any

potential for adverse health effects.

Endpoint Result Species Source

Acute Oral Toxicity
Harmful if swallowed

(Category 4)
Not specified [2]

Skin Irritation
Causes skin irritation

(Category 2)
Not specified [2]

Respiratory Irritation
May cause respiratory

irritation (Category 3)
Not specified [2]

Experimental Protocols: Specific experimental protocols for the toxicological data cited above

are not provided in the readily available safety data sheets. Toxicological assessments for GHS
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classification typically involve standardized OECD guidelines for testing in animal models. For

example, acute oral toxicity is often determined using OECD Guideline 423, while skin irritation

is assessed via OECD Guideline 404.

Handling and Storage
Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel and the integrity of the chemical.

Safe Handling Workflow:

Preparation Handling
Post-Handling

Wear Appropriate PPE:
- Safety Goggles

- Chemical Resistant Gloves
- Lab Coat

Ensure Adequate Ventilation
(Fume Hood)

Avoid Contact:
- Skin
- Eyes

- Clothing

Do Not Ingest or Inhale Wash Hands Thoroughly Store in a Tightly Closed Container

Click to download full resolution via product page

Caption: Recommended workflow for the safe handling of diethyl dipropylmalonate.

Storage Conditions:

Store in a cool, dry, and well-ventilated area.[7]

Keep containers tightly closed when not in use.[7]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

Some sources recommend storing below +30°C.[4]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention if

symptoms persist.[3][6]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation develops or persists.[3][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention.[3][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3][6]

Fire and Explosion Hazard
While not classified as highly flammable, diethyl dipropylmalonate is a combustible liquid and

can pose a fire hazard under certain conditions.
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Parameter Information

Combustibility Combustible liquid.

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[3]

Unsuitable Extinguishing Media
Do not use a heavy water stream as it may

spread the fire.

Hazardous Combustion Products Carbon monoxide and carbon dioxide.

Fire Fighting Procedures
Wear self-contained breathing apparatus

(SCBA) and full protective gear.[8]

Accidental Release Measures
Prompt and proper cleanup of spills is essential to prevent exposure and environmental

contamination.

Spill Response Protocol:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.kmpharma.in/download_msds/201
https://dept.harpercollege.edu/chemistry/msds/Diethyl%20malonate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Wear Appropriate PPE

Ensure Adequate Ventilation

Contain Spill with Inert Material
(e.g., sand, vermiculite)

Collect Absorbed Material
into a Suitable Container for Disposal

Clean Spill Area with Soap and Water

Dispose of Waste According to
Local, State, and Federal Regulations

Click to download full resolution via product page

Caption: Step-by-step protocol for responding to a diethyl dipropylmalonate spill.

Disposal Considerations
Chemical waste must be disposed of in accordance with all applicable local, state, and federal

regulations. Contact a licensed professional waste disposal service to dispose of this material.

[6] Contaminated packaging should be treated as the chemical itself.

Regulatory Information
It is important to be aware of the regulatory status of diethyl dipropylmalonate.
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Regulation Identifier Status

CAS Number 6065-63-0 [1][2][3][4]

EC Number 227-998-2 [2][6]

REACH

A registration dossier is

available, but the substance

status is "Cease Manufacture".

[2]

This guide is intended to provide a summary of the available safety information for diethyl
dipropylmalonate. It is not a substitute for a thorough review of the Safety Data Sheet (SDS)

provided by the supplier and adherence to all established laboratory safety protocols.

Researchers should always exercise caution and use appropriate personal protective

equipment when handling this or any other chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b124149#hazards-and-safety-information-for-diethyl-
dipropylmalonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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